Cas no 2229570-25-4 (1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol)

• Product Name: 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol
• CAS No: 2229570-25-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6541643
• PubChem ID: 165683757
• Update Time: 2025-07-20

1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol
• 2229570-25-4
• EN300-1794644
• 1-{2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropan-1-ol

• Inchi： 1S/C11H18N2O/c1-9(2)13-8-10(7-12-13)3-4-11(14)5-6-11/h7-9,14H,3-6H2,1-2H3
• InChI Key： MFGRXHYIMMPDMH-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=NN(C(C)C)C=2)CC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol

Comprehensive Overview of 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol (CAS No. 2229570-25-4): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol (CAS No. 2229570-25-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and cyclopropanol structural motifs, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are actively exploring its synthesis, reactivity, and biological activity, making it a focal point in contemporary chemical literature.

The molecular structure of 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol combines a propan-2-yl-substituted pyrazole ring with a hydroxyl-functionalized cyclopropane. This hybrid architecture offers intriguing steric and electronic properties, which are critical for modulating interactions in biological systems or polymer matrices. Recent studies highlight its role as a potential intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The compound's CAS No. 2229570-25-4 serves as a key identifier in patent filings and regulatory documentation, underscoring its commercial relevance.

One of the most searched questions regarding this compound revolves around its synthetic pathways. Current methodologies often involve multistep organic reactions, including cyclization and functional group transformations, to achieve high purity and yield. Environmental sustainability in synthesis is another hot topic, with researchers investigating green chemistry approaches such as catalytic hydrogenation or solvent-free conditions to minimize waste. These innovations align with global trends toward sustainable pharmaceutical production.

From an application standpoint, 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol has garnered attention in medicinal chemistry due to its structural resemblance to known pharmacophores. Computational modeling studies suggest its potential as a scaffold for central nervous system (CNS) therapeutics, though experimental validation remains ongoing. Additionally, its physicochemical properties, such as logP and hydrogen bonding capacity, are frequently analyzed to predict bioavailability—a critical factor in drug development pipelines.

Beyond pharmaceuticals, this compound's cyclopropyl alcohol moiety is of interest in material science. Its incorporation into polymers could enhance thermal stability or impart specific steric constraints, useful for designing advanced nanomaterials. Industry forums often discuss its compatibility with click chemistry techniques, enabling modular construction of complex architectures.

Safety and handling of CAS No. 2229570-25-4 are also frequently queried topics. While not classified as hazardous under standard regulations, proper laboratory practices—including the use of personal protective equipment (PPE)—are recommended during handling. Regulatory databases emphasize compliance with REACH and GHS labeling requirements to ensure workplace safety.

In summary, 1-{2-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}cyclopropan-1-ol represents a versatile chemical entity bridging multiple disciplines. Its dual utility in life sciences and industrial applications, coupled with ongoing research into structure-activity relationships, positions it as a compound to watch in coming years. As synthetic methodologies advance and high-throughput screening technologies evolve, further unlocking its potential will likely remain a priority for both academic and industrial chemists.